Cas no 892755-51-0 (3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-7-methoxy-2H-chromen-2-one)

• Product Name: 3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-7-methoxy-2H-chromen-2-one
• CAS No: 892755-51-0
• MF: C₁₈H₁₁FN₂O₄
• MW: 338.289347887039
• CID: 5422998
• Update Time: 2025-06-22

3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-7-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-7-methoxychromen-2-one
• 3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-7-methoxy-2H-chromen-2-one

• Inchi： 1S/C18H11FN2O4/c1-23-11-7-6-10-8-13(18(22)24-15(10)9-11)17-20-16(21-25-17)12-4-2-3-5-14(12)19/h2-9H,1H3
• InChI Key： NACFWCOVADKVJQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC(OC)=C2)C=C1C1ON=C(C2=CC=CC=C2F)N=1

Additional information on 3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-7-methoxy-2H-chromen-2-one

Professional Introduction to Compound with CAS No. 892755-51-0 and Product Name: 3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-7-methoxy-2H-chromen-2-one

The compound with the CAS number 892755-51-0 and the product name 3-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-7-methoxy-2H-chromen-2-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The compound’s unique structural composition, featuring a 1,2,4-oxadiazole core linked to a 2H-chromen-2-one moiety, makes it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel pharmaceutical agents. The 1,2,4-oxadiazole ring system is known for its versatility in biological interactions, often serving as a scaffold for molecules with antimicrobial, anti-inflammatory, and anticancer properties. In contrast, the 2H-chromen-2-one component contributes to the molecule’s stability and bioavailability, making it an attractive candidate for oral administration. The presence of a fluorophenyl group at the 3-position further enhances the compound’s pharmacological profile by improving lipophilicity and metabolic stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution protocols, have been employed to construct the complex framework efficiently. The introduction of the 7-methoxy group at the chromene ring further refines the molecule’s properties, modulating its electronic distribution and enhancing its binding affinity to biological targets.

In the realm of medicinal chemistry, this compound has been investigated for its potential therapeutic effects. Preliminary in vitro studies have demonstrated promising activity against various disease models. Notably, research indicates that derivatives of this structure exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The fluorophenyl moiety plays a crucial role in these interactions by facilitating optimal binding orientations within active sites. Additionally, the 1,2,4-oxadiazole core has shown promise in modulating inflammatory pathways, suggesting potential applications in treating autoimmune disorders.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior and pharmacokinetic properties. Molecular docking simulations have been performed to explore the binding interactions of this compound with target proteins. These studies suggest that modifications to the fluorophenyl or methoxy substituents could enhance binding affinity and selectivity. Such insights are invaluable for guiding future synthetic efforts aimed at optimizing pharmacological activity.

The compound’s structural features also make it an interesting candidate for developing imaging agents. The chromene ring is known to be sensitive to light absorption properties, which can be exploited for fluorescence-based assays or diagnostic tools. Furthermore, the stability provided by the 1,2,4-oxadiazole moiety ensures that the molecule remains intact under various physiological conditions, making it suitable for in vivo applications.

Future research directions include exploring novel synthetic routes to improve scalability and cost-effectiveness. Additionally, investigating the compound’s interactions with biological systems will provide deeper insights into its mechanism of action. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications.

The development of new pharmaceutical agents is a dynamic process that relies on interdisciplinary collaboration and continuous innovation. The compound with CAS No. 892755-51-0 exemplifies how structural complexity can be leveraged to create molecules with tailored biological activities. As research progresses, this molecule is poised to contribute significantly to advancements in chemical biology and drug discovery.